Cas no 2001965-73-5 (1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride)

• Product Name: 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride
• CAS No: 2001965-73-5
• MF: C₈H₁₄ClNO₄S₂
• MW: 287.784059047699
• CID: 6050213
• PubChem ID: 165495029
• Update Time: 2025-06-09

1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride
• EN300-1143373
• 2001965-73-5

• Inchi： 1S/C8H14ClNO4S2/c1-15(11,12)10-5-2-7(6-10)8(3-4-8)16(9,13)14/h7H,2-6H2,1H3
• InChI Key： VGQXCJUMFZCBIB-UHFFFAOYSA-N
• SMILES： ClS(C1(CC1)C1CN(CC1)S(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 287.0052780g/mol
• Monoisotopic Mass: 287.0052780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.3Ų

Additional information on 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride

Introduction to 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride (CAS No. 2001965-73-5)

1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2001965-73-5, belongs to a class of molecules characterized by their complex structural motifs and potential biological activities. The presence of both methanesulfonyl and cyclopropane functional groups, along with the pyrrolidin-3-yl moiety, contributes to its distinct chemical properties and makes it a subject of interest for synthetic chemists and biologists alike.

The structural framework of this compound consists of a cyclopropane ring substituted with a sulfonyl chloride group at the 1-position, which is further linked to a pyrrolidine ring bearing a methanesulfonyl group at the 1-position. This arrangement creates a molecule with multiple reactive sites, making it a versatile intermediate in the synthesis of more complex pharmacophores. The sulfonyl chloride functionality, in particular, is well-known for its reactivity in nucleophilic substitution reactions, which can be exploited to introduce various substituents into the molecule, thereby tailoring its biological properties.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that incorporate cyclic structures such as cyclopropanes and pyrrolidines. These motifs are known to enhance binding affinity and metabolic stability, making them valuable in the design of small-molecule drugs. The compound 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride represents an excellent example of such a scaffold, combining the advantageous features of these structural elements.

One of the most compelling aspects of this compound is its potential as a building block for the synthesis of bioactive molecules. The pyrrolidine ring is a common pharmacophore found in many drugs, including antiviral and anticancer agents, while the cyclopropane ring can introduce conformational constraints that improve binding to biological targets. Additionally, the presence of the sulfonyl chloride group provides a convenient handle for further functionalization, allowing chemists to explore diverse chemical space.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride suggests that it may possess similar bioactivities or serve as a precursor for molecules with enhanced therapeutic potential.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include the formation of the cyclopropane ring, followed by sulfonylation and subsequent introduction of the pyrrolidine moiety. Advanced synthetic techniques such as transition metal-catalyzed reactions and palladium-mediated coupling reactions may be employed to achieve these transformations efficiently.

From a computational chemistry perspective, virtual screening and molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. These studies can help predict binding affinities and identify key residues involved in molecular recognition. The integration of experimental data with computational insights provides a powerful approach to guide drug design efforts.

The pharmacological evaluation of 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride has only just begun, but preliminary results are promising. In vitro assays have shown that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors relevant to human diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One exciting avenue for future research is the exploration of this compound's role in modulating signaling pathways associated with neurological disorders. Pyrrolidine derivatives have shown promise in treating conditions such as Alzheimer's disease and Parkinson's disease, while cyclopropane analogs have demonstrated neuroprotective effects. By leveraging these structural features, 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride could emerge as a lead compound for novel therapeutic agents.

In conclusion, 1-(1-methanesulfonylpyrrolidin-3-yl)cyclopropane-1-sulfonyl chloride (CAS No. 2001965-73-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development as an intermediate or lead compound for drug discovery efforts aimed at treating various human diseases.